3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3-(thiophen-2-yl)propanoic acid
Overview
Description
This compound is a derivative of propanoic acid . It is also known as Fmoc-3-amino-3-(2-thienyl)-propionic acid .
Synthesis Analysis
A related compound, 2-{(9H-fluoren-9-ylmethoxy)carbonylamino}-3-{4-[(2-hydroxypropan-2-yl)oxy]phenyl}propanoic acid, has been synthesized and its structure determined by single-crystal X-ray diffraction .Molecular Structure Analysis
The molecular formula of the compound is C22H19NO4S . The structure of a similar compound has been determined by single-crystal X-ray diffraction .Physical and Chemical Properties Analysis
The molecular weight of the compound is 393.5 g/mol . The compound has a topological polar surface area of 104 Ų . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 5 . The compound has a rotatable bond count of 7 .Scientific Research Applications
Synthetic Applications in Amino Acid Derivatives : This compound is used in the synthesis of non-proteinogenic amino acids and their derivatives, which have implications in peptide synthesis and drug development. For example, (S)-(+)-2-Amino-6-(aminooxy)hexanoic acid and its derivative were synthesized using a similar compound, demonstrating the utility of this class of compounds in creating complex amino acids (Adamczyk & Reddy, 2001).
Peptide Amide Synthesis : It serves as a precursor in the synthesis of peptide amides, especially when applied to solid-phase peptide synthesis. This is crucial in the development of various peptide-based drugs and biomaterials (Funakoshi et al., 1988).
Role in Platinum Complex Synthesis : This compound is used in creating novel platinum complexes, which have potential applications in cancer therapeutics due to their ability to bind RNA biomedical targets (Riccardi et al., 2019).
Supramolecular Chemistry and Material Science : It has been studied for its role in the development of supramolecular structures and materials, which are essential in the field of nanotechnology and material science (Bojarska et al., 2020).
Optoelectronic Applications : The compound plays a role in the synthesis of derivatives that are suitable for electro-optical materials, reflecting its importance in the field of electronics and photonics (Lukes et al., 2005).
Fluorene Derivative Synthesis for Biological Imaging : It has been used in the synthesis of water-soluble fluorene derivatives for biological imaging, particularly in two-photon fluorescence microscopy, indicating its importance in bioimaging applications (Morales et al., 2010).
Properties
IUPAC Name |
3-(9H-fluoren-9-ylmethoxycarbonylamino)-3-thiophen-2-ylpropanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19NO4S/c24-21(25)12-19(20-10-5-11-28-20)23-22(26)27-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-11,18-19H,12-13H2,(H,23,26)(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTFVOIGWAZDVSI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC(=O)O)C4=CC=CS4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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